Benzoic acid, 2-hydroxy-, 3-(hydroxymethyl)phenyl ester

• CAS No.: 403850-92-0
• Molecular Formula: C14H12O4
• Molecular Weight: 244.24 g/mol
• IUPAC Name: [3-(hydroxymethyl)phenyl] 2-hydroxybenzoate
• InChI: InChI=1S/C14H12O4/c15-9-10-4-3-5-11(8-10)18-14(17)12-6-1-2-7-13(12)16/h1-8,15-16H,9H2
• InChI Key: LBZQUTKTWQUKAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OC2=CC=CC(=C2)CO)O

Description

Benzoic acid, 2-hydroxy-, 3-(hydroxymethyl)phenyl ester is a useful research compound. Its molecular formula is C14H12O4 and its molecular weight is 244.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Compound 5 (9.4 g, 0.024 mol) in THF (120 ml) was added a solution of hydrochloric acid (HCl) (100 ml, 6 N HCl in water) at RT. The reaction mixture was stirred at RT for 2 days. Then, the reaction mixture was mixed with EtOAc (300 ml) and the resulting layers were separated. The organic layer was washed with aqueous saturated NaHCO3 (3×100 ml) and brine (1×100 ml). The aqueous layer was neutralized to pH 7 with aqueous saturated NaHCO3, and extracted with EtOAc (2×100 ml). These EtOAc extracts were combined and washed with brine (1×100 ml). Then, all the organic layers were combined and dried over anhydrous Na2SO4. The crude product obtained upon concentration was purified by column chromatography (elution solvent: 30% EtOAc in hexanes) to yield 5.0 g of Compound 6 in 87% yield.